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Compound of Interest

Compound Name: Luteolin-3',7-di-O-glucoside

Cat. No.: B191750 Get Quote

Essential Safety and Handling Guide for
Luteolin-3',7-di-O-glucoside
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Luteolin-3',7-di-
O-glucoside, ensuring the well-being of laboratory personnel and the integrity of research.

While Luteolin-3',7-di-O-glucoside is not classified as a hazardous substance according to

Regulation (EC) No 1272/2008, adherence to standard laboratory safety protocols is essential.

[1][2]

Hazard Identification and Classification
According to available Safety Data Sheets (SDS), Luteolin-3',7-di-O-glucoside does not meet

the criteria for hazard classification.[1][2] However, it is important to note that its aglycone,

Luteolin, is classified as having acute oral toxicity and can cause skin and eye irritation.[3][4]

Therefore, exercising caution to avoid dust formation and direct contact is recommended.
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Hazard Classification
Luteolin-3',7-di-O-
glucoside

Luteolin (Aglycone)

GHS Classification
Not a hazardous substance or

mixture[2]

Acute toxicity, oral (Category

2/4); Skin irritation (Category

2); Serious eye irritation

(Category 2A); Specific target

organ toxicity - single exposure

(respiratory tract irritation)

(Category 3)[3][4]

Signal Word None[2] Danger or Warning[3][4]

Primary Hazards
None known from direct

handling[1][2]

Fatal if swallowed, causes skin

and serious eye irritation, may

cause respiratory irritation[3][4]

Personal Protective Equipment (PPE)
The following table outlines the minimum recommended PPE for handling Luteolin-3',7-di-O-
glucoside in various laboratory operations.

Operation Minimum PPE Requirement

Receiving & Unpacking Laboratory coat, safety glasses, nitrile gloves.

Weighing (Solid Form)

Laboratory coat, safety glasses with side shields

(or goggles), nitrile gloves. Perform in a

chemical fume hood or ventilated balance

enclosure to minimize dust inhalation.[1][2]

Solution Preparation

Chemical-resistant laboratory coat, chemical

splash goggles, nitrile gloves. All work should be

performed in a certified chemical fume hood.[2]

[5]

General Handling (Solutions) Laboratory coat, safety glasses, nitrile gloves.

Waste Disposal
Chemical-resistant laboratory coat, chemical

splash goggles, heavy-duty nitrile gloves.
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Experimental Protocol: Safe Handling Workflow
This protocol details the procedural steps for the safe handling of Luteolin-3',7-di-O-glucoside
from receipt to disposal.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number (52187-80-1) on the label match the order.

[1][2]

Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Protect from direct sunlight.[2]

Recommended storage temperature for the powder is -20°C.[2]

Preparation for Use (Weighing):

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to control dust.[1]

Use a dedicated spatula and weighing paper.

Clean the balance and surrounding area with a damp cloth after weighing to remove any

residual powder.

Solution Preparation:

Conduct all solution preparations in a chemical fume hood.[2]

Add the weighed Luteolin-3',7-di-O-glucoside to the solvent slowly to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.
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Handling of Solutions:

Always wear the minimum required PPE when handling solutions.

Avoid contact with skin and eyes.

Do not pipette by mouth.

Accidental Spills:

For solid spills, gently sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal.[1]

For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a sealed

container for disposal.[2][4]

Ventilate the area of the spill.

Clean the spill area thoroughly with soap and water.[1]

Workflow for Safe Handling of Luteolin-3',7-di-O-
glucoside
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Caption: Workflow for the safe handling of Luteolin-3',7-di-O-glucoside.
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Chemical Waste: Dispose of unused Luteolin-3',7-di-O-glucoside and any contaminated

materials (e.g., gloves, weighing paper, absorbent materials) as non-hazardous chemical

waste in appropriately labeled containers.[1] Follow all local, state, and federal regulations

for chemical waste disposal.

Contaminated Labware: Decontaminate glassware by washing thoroughly with soap and

water. Disposable labware should be placed in the appropriate chemical waste stream.

Environmental Precautions: Prevent the substance from entering drains, surface water, or

groundwater.[1][4]

First Aid Measures
In the event of exposure, follow these first aid measures.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention if symptoms persist.[1][2]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[1]

[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention if irritation

persists.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting unless directed by medical personnel.

Seek medical attention if you feel unwell.[1][2]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

laboratory environment when working with Luteolin-3',7-di-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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